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Compound of Interest

Compound Name: AST 7062601

Cat. No.: B15614075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a stock solution of AST
7062601, a Ucp1 inducer, using dimethyl sulfoxide (DMSO) as the solvent.[1][2][3] Detailed

protocols, safety precautions, and quantitative data are presented to ensure accurate and

reproducible experimental results. This guide is intended for researchers in pharmacology, cell

biology, and drug development who are working with this small molecule inhibitor.

Introduction to AST 7062601
AST 7062601 is a small molecule that has been identified as an inducer of Uncoupling Protein

1 (Ucp1).[1][2][3] Ucp1 is predominantly found in the mitochondria of brown and beige

adipocytes and plays a crucial role in non-shivering thermogenesis by uncoupling oxidative

phosphorylation from ATP synthesis, leading to the dissipation of energy as heat. By inducing

Ucp1 expression, AST 7062601 serves as a valuable tool for studying metabolic processes,

energy expenditure, and potential therapeutic strategies for metabolic diseases. Accurate

preparation of stock solutions is the first critical step in ensuring the reliability and

reproducibility of in vitro and in vivo studies involving this compound.
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For accurate and consistent preparation of AST 7062601 solutions, it is essential to use the

correct molecular weight for all calculations. The key chemical properties of AST 7062601 are

summarized in the table below.

Property Value Source

Molecular Formula C₁₈H₁₅N₃O₄S [1]

Molecular Weight 369.39 g/mol [1]

CAS Number 675197-89-4 [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4]

Storage of Powder
Store at -20°C for up to 3

years.

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

[5]

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of an AST 7062601
stock solution in DMSO. It is crucial to use high-purity, anhydrous DMSO to minimize

degradation of the compound.[4]

Materials and Equipment
AST 7062601 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.5% purity

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Always handle AST 7062601 and DMSO in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to avoid skin and

eye contact.

DMSO is known to facilitate the absorption of other chemicals through the skin. Exercise

extreme caution when handling DMSO solutions of chemical compounds.

Refer to the Material Safety Data Sheet (MSDS) for both AST 7062601 and DMSO for

detailed safety information.

Protocol for Preparing a 10 mM AST 7062601 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Step 1: Equilibrate Compound

Before opening, allow the vial of AST 7062601 powder to equilibrate to room temperature for

at least 15-20 minutes. This prevents condensation of moisture, which can affect the stability

of the compound.

Step 2: Weigh the Compound

On a calibrated analytical balance, carefully weigh out the desired amount of AST 7062601
powder. For example, to prepare 1 mL of a 10 mM stock solution, you would weigh out 3.69

mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume

(mL) / 1000 Mass (mg) = 10 mM x 369.39 g/mol x 1 mL / 1000 = 3.6939 mg

Step 3: Dissolve in DMSO
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Transfer the weighed powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1

mL of DMSO.

Cap the tube tightly.

Step 4: Ensure Complete Dissolution

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved completely and the

solution is clear. If necessary, gentle warming (up to 37°C) or brief sonication can be used to

aid dissolution.

Step 5: Aliquot and Store

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile cryogenic vials or microcentrifuge tubes.

[5]

Label the aliquots clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -20°C or -80°C for long-term stability.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the AST 7062601 stock

solution.
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Preparation

Storage

Quality Control

Usage

Start: Obtain AST 7062601 Powder

Equilibrate vial to room temperature

Weigh desired amount of powder

Add anhydrous DMSO

Vortex/sonicate until fully dissolved

Aliquot into single-use tubes

Solution is clear

Store at -20°C or -80°C Label vials with essential information

Use in experiments (e.g., cell culture)

Dilute stock in aqueous buffer/media
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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